2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[1-(4-methylphenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C24H20N4O3S/c1-17-10-12-20(13-11-17)27-22(18-6-5-9-21(14-18)28(30)31)15-25-24(27)32-16-23(29)26-19-7-3-2-4-8-19/h2-15H,16H2,1H3,(H,26,29)
• InChI Key: NBKRMLSCKSORGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C24H20N4O3S
• Molecular Weight: 444.5 g/mol
• CAS No.: 1285940-28-4

Description

2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a thioamide derivative of imidazole, which is known to exhibit a variety of biological activities.

Scientific Research Applications

Anticonvulsant Activity

• Anticonvulsant Properties: A study highlighted the synthesis of various omega-(1H-imidazol-1-yl)-N-phenylacetamide, propionamide, and butyramide derivatives, with anticonvulsant activities tested against seizures induced by maximal electroshock. The most active compound in this series was 2-(1H-imidazol-1-yl)-N-(o-chlorophenyl)acetamide (Aktürk et al., 2002).

Antibacterial Agents

• Antibacterial Activity: The synthesis of various derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides, including 2-[substituted-(1H-benzo[d]imidazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide derivatives, was conducted. These compounds displayed significant antibacterial activity (Ramalingam et al., 2019).

Anticancer Agents

• Anticancer Applications: New N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were synthesized and studied for their anticancer activity. They demonstrated selective cytotoxicity against human lung adenocarcinoma cells and mouse embryoblast cell lines, with some compounds showing high selectivity and apoptosis percentage (Evren et al., 2019).

H3-Receptor Histamine Antagonists

• Histamine Antagonism: A study on [[(4-Nitrophenyl)X]alkyl]imidazole isosteres synthesized a series of substituted (phenoxyethyl)- and (phenoxypropyl)imidazoles. These compounds showed potential as H3-receptor histamine antagonists, indicating potential applications in drug development (Ganellin et al., 1996).

Corrosion Inhibition

• Corrosion Inhibition Potential: Newly synthesized heterocyclic benzimidazole derivatives were studied for their inhibitory properties on carbon steel in acidic solution, showing high inhibition efficacy. This indicates their potential as corrosion inhibitors (Rouifi et al., 2020).